Geigerin
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Overview
Description
CID 101676 is a natural product found in Geigeria aspera with data available.
Scientific Research Applications
1. Software for Evolutionary Studies
Geigerin is notably referenced in the context of evolutionary biology. GEIGER, a software package written in R, utilizes simulation algorithms for investigating evolutionary radiations, including simulations, parameter estimation, and statistical hypothesis testing (Harmon et al., 2008).
2. Phenomenological Artistic Meaning
In the field of aesthetics, Geiger's theory of phenomenological artistic meaning plays a significant role. It examines the value relationship and meanings in literary art, influencing modern German literature (Zhang Yu-neng, 2010).
3. Monitoring Ionizing Radiation
This compound is relevant in environmental studies, particularly in monitoring ionizing radiation. A study in Brazil utilized a portable experimental set-up, including a Geiger counter, for environmental ionizing radiation monitoring in secondary schools (Martin et al., 2017).
4. Cytotoxicity in Cell Lines
In biomedical research, a study focused on the cytotoxicity of this compound in a murine myoblast cell line (C2C12). The research aimed to establish an in vitro model for toxicity studies, potentially replacing traditional animal experimentation (Botha et al., 2017).
5. Sesquiterpene Lactones in Plant Poisoning
Another study investigated the sesquiterpene lactones from Geigeria aspera Harv., including this compound, for their cytotoxicity. This research provides insights into plant poisoning known as ‘vermeersiekte’ in southern Africa (Fouche et al., 2019).
6. Impact on Cytoskeletal Proteins
Research on this compound-induced disorganization of desmin, a cytoskeletal protein, in a murine myoblast cell line (C2C12), highlights its significance in understanding the muscle lesions observed in ‘vermeersiekte’ (Botha et al., 2019).
7. Climate Classification
This compound is linked with the Köppen-Geiger climate classification, an influential system in climatology. An updated world map of this classification system was created, aiding in climate studies and environmental research (Peel et al., 2007).
8. Methods in Phylogenetic Trees
The expansion of geiger v2.0, a software package, is notable in the field of macroevolutionary model fitting to phylogenetic trees. This highlights the ongoing development and application of this compound in evolutionary biology research (Pennell et al., 2014).
properties
CAS RN |
436-45-3 |
---|---|
Molecular Formula |
C15H20O4 |
Molecular Weight |
264.32 g/mol |
IUPAC Name |
(1R,3aR,5S,5aR,9S,9aS)-9-hydroxy-1,5,8-trimethyl-1,3a,4,5,5a,6,9,9a-octahydroazuleno[6,5-b]furan-2,7-dione |
InChI |
InChI=1S/C15H20O4/c1-6-4-11-13(8(3)15(18)19-11)14(17)12-7(2)10(16)5-9(6)12/h6,8-9,11,13-14,17H,4-5H2,1-3H3/t6-,8+,9+,11+,13+,14+/m0/s1 |
InChI Key |
BFWXQSLJSDLIAA-IHVHESTJSA-N |
Isomeric SMILES |
C[C@H]1C[C@@H]2[C@@H]([C@H](C(=O)O2)C)[C@@H](C3=C(C(=O)C[C@H]13)C)O |
SMILES |
CC1CC2C(C(C(=O)O2)C)C(C3=C(C(=O)CC13)C)O |
Canonical SMILES |
CC1CC2C(C(C(=O)O2)C)C(C3=C(C(=O)CC13)C)O |
synonyms |
geigerin |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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